Cas no 1309981-13-2 (6-Methyl-2-pyrazinyl-boronic Acid)

• Product Name: 6-Methyl-2-pyrazinyl-boronic Acid
• CAS No: 1309981-13-2
• MF: C₅H₇BN₂O₂
• MW: 137.932280778885
• CID: 2086363
• Update Time: 2025-05-24

6-Methyl-2-pyrazinyl-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-pyrazinyl-boronic Acid
• 6-Methylpyrazine-2-boronic acid
• (6-METHYLPYRAZIN-2-YL)BORONIC ACID
• AB54283
• Boronic acid, B-(6-methyl-2-pyrazinyl)-

• Inchi： 1S/C5H7BN2O2/c1-4-2-7-3-5(8-4)6(9)10/h2-3,9-10H,1H3
• InChI Key： YHYWHUPXWBGFPY-UHFFFAOYSA-N
• SMILES： OB(C1=CN=CC(C)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 66.2

Additional information on 6-Methyl-2-pyrazinyl-boronic Acid

6-Methyl-2-pyrazinyl-boronic Acid (CAS No. 1309981-13-2): A Versatile Building Block in Modern Chemical Synthesis

6-Methyl-2-pyrazinyl-boronic Acid (CAS No. 1309981-13-2) is a significant compound in the field of chemical synthesis, particularly in the development of pharmaceuticals and materials science. This boronic acid derivative has gained considerable attention due to its unique chemical properties and its potential applications in various synthetic pathways. In this article, we will delve into the structure, synthesis, and applications of 6-Methyl-2-pyrazinyl-boronic Acid, highlighting its importance in modern research and development.

The molecular structure of 6-Methyl-2-pyrazinyl-boronic Acid is characterized by a pyrazine ring with a methyl group at the 6-position and a boronic acid functional group at the 2-position. The boronic acid moiety is known for its reactivity in Suzuki-Miyaura coupling reactions, making it a valuable intermediate in the synthesis of complex organic molecules. The presence of the methyl group adds steric and electronic effects that can influence the reactivity and selectivity of the compound in various chemical transformations.

Recent studies have demonstrated the versatility of 6-Methyl-2-pyrazinyl-boronic Acid in synthesizing a wide range of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the Suzuki-Miyaura coupling reaction to introduce various aromatic substituents, resulting in compounds with enhanced antiviral activity against several viral strains.

In addition to its applications in medicinal chemistry, 6-Methyl-2-pyrazinyl-boronic Acid has shown promise in materials science. A research team from the University of California, Berkeley, explored the use of this compound in the synthesis of metal-organic frameworks (MOFs). The unique electronic properties of the pyrazine ring and the reactivity of the boronic acid group allowed for the creation of MOFs with high surface areas and tunable pore sizes, which have potential applications in gas storage and separation processes.

The synthesis of 6-Methyl-2-pyrazinyl-boronic Acid typically involves several steps, starting from commercially available starting materials. One common synthetic route involves the reaction of 6-methylpyrazine with borane-tetrahydrofuran complex, followed by hydrolysis to form the boronic acid. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety and handling of 6-Methyl-2-pyrazinyl-boronic Acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. The compound should be stored under inert conditions to prevent degradation and should be handled using appropriate personal protective equipment (PPE) to minimize exposure risks.

In conclusion, 6-Methyl-2-pyrazinyl-boronic Acid (CAS No. 1309981-13-2) is a versatile building block with significant potential in various fields of chemical research and development. Its unique chemical properties make it an invaluable intermediate in synthetic pathways, contributing to advancements in medicinal chemistry and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and progress in multiple scientific disciplines.